2-(2-(3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-1-morpholinoethanone

• IUPAC Name: 2-[2-[3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl]pyrrol-1-yl]-1-morpholin-4-ylethanone
• InChI: InChI=1S/C18H16BrFN4O3/c19-13-10-12(3-4-14(13)20)17-21-18(27-22-17)15-2-1-5-24(15)11-16(25)23-6-8-26-9-7-23/h1-5,10H,6-9,11H2
• InChI Key: LUINAGYYKJDCNI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=CC=C2C3=NC(=NO3)C4=CC(=C(C=C4)F)Br
• Molecular Formula: C18H16BrFN4O3
• Molecular Weight: 435.2 g/mol

Description

2-(2-(3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-1-morpholinoethanone is a useful research compound. Its molecular formula is C18H16BrFN4O3 and its molecular weight is 435.253. The purity is usually 95%.
BenchChem offers high-quality 2-(2-(3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-1-morpholinoethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-(3-(3-bromo-4-fluorophenyl)-1,2,4-oxadiazol-5-yl)-1H-pyrrol-1-yl)-1-morpholinoethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis and Biological Evaluation : A study by Gul et al. (2017) explored the synthesis of 2,5-disubstituted 1,3,4-oxadiazole compounds, similar in structure to the compound . They found these compounds to be active against various microbial species, with some showing significant potency and low toxicity, suggesting their potential as antimicrobial agents (Gul et al., 2017).

Antitubercular and Antioxidant Properties

• Antitubercular Activity : A 2019 study by Mamatha S.V et al. detailed the synthesis of a compound structurally similar to the one , which demonstrated remarkable antitubercular activity and superior antimicrobial activity (Mamatha S.V et al., 2019).
• Antioxidant Activities : Research by Menteşe et al. (2015) on benzimidazole derivatives, including components like oxadiazole and morpholine rings, revealed good antioxidant activities, suggesting potential therapeutic applications (Menteşe et al., 2015).

Structural Characterization and Anti-TB Activity

• Characterization and Biological Activity : Desai et al. (2016) worked on synthesizing and characterizing fluorinated pyrazole compounds encompassing pyridyl 1,3,4-oxadiazole motifs. Their findings highlighted potent antibacterial activity and the potential for further biological screening (Desai et al., 2016).

Antimicrobial and Antitubercular Potential

• Antibacterial and Antitubercular Agents : A study by Joshi et al. (2008) synthesized 4-pyrrol-1-yl benzoic acid hydrazide analogs and derived oxadiazole, demonstrating good antibacterial and antitubercular activities (Joshi et al., 2008).

Metabolic Biotransformation Studies

• Phase I Metabolism of Novel Antibacterial Drug : Sang et al. (2016) conducted a study on the metabolic biotransformation of a linezolid analogue with morpholinyl ring replacement, demonstrating activity against Gram-positive organisms like MRSA (Sang et al., 2016).